Cas no 1804519-06-9 (2-Dimethylamino-4-(trifluoromethoxy)benzylamine)

• Product Name: 2-Dimethylamino-4-(trifluoromethoxy)benzylamine
• CAS No: 1804519-06-9
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• CID: 4790898
• Update Time: 2025-07-23

2-Dimethylamino-4-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-4-(trifluoromethoxy)benzylamine

• Inchi： 1S/C10H13F3N2O/c1-15(2)9-5-8(16-10(11,12)13)4-3-7(9)6-14/h3-5H,6,14H2,1-2H3
• InChI Key： NPQMAEMIXHRPPV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CN)=C(C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5

Additional information on 2-Dimethylamino-4-(trifluoromethoxy)benzylamine

Introduction to 2-Dimethylamino-4-(trifluoromethoxy)benzylamine (CAS No. 1804519-06-9)

2-Dimethylamino-4-(trifluoromethoxy)benzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1804519-06-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzylamine derivatives, characterized by its unique structural features that include a dimethylamino group at the 2-position and a trifluoromethoxy group at the 4-position of the benzene ring. Such structural motifs are often exploited in the design of bioactive molecules due to their ability to modulate biological pathways and enhance pharmacological properties.

The significance of 2-Dimethylamino-4-(trifluoromethoxy)benzylamine lies in its potential applications as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both electron-donating and electron-withdrawing groups on the benzene ring creates a versatile scaffold that can interact with various biological targets. Specifically, the dimethylamino group is known for its role in enhancing solubility and bioavailability, while the trifluoromethoxy group contributes to metabolic stability and binding affinity. These characteristics make this compound a valuable building block in drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Dimethylamino-4-(trifluoromethoxy)benzylamine has emerged as a compound of interest in several ongoing studies, particularly those aimed at identifying new treatments for neurological disorders, infectious diseases, and inflammatory conditions. Its structural features suggest potential interactions with enzymes and receptors involved in these pathologies, making it a promising candidate for further exploration.

One of the most compelling aspects of 2-Dimethylamino-4-(trifluoromethoxy)benzylamine is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel analogs with enhanced pharmacokinetic profiles. The ability to modify its structure allows for fine-tuning of key parameters such as lipophilicity, solubility, and binding affinity. These modifications are crucial for optimizing drug candidates for clinical use, ensuring that they meet stringent criteria for efficacy and safety.

The trifluoromethoxy group, a key feature of 2-Dimethylamino-4-(trifluoromethoxy)benzylamine, is particularly noteworthy due to its widespread use in pharmaceutical chemistry. This group is known to enhance metabolic stability by resisting oxidative degradation, thereby extending the half-life of drugs. Additionally, it can improve binding interactions by increasing lipophilicity, which is often essential for crossing biological membranes. These properties have made trifluoromethoxy-substituted compounds attractive targets for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of 2-Dimethylamino-4-(trifluoromethoxy)benzylamine as a lead compound. Molecular modeling studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These virtual screening approaches have accelerated the discovery process by allowing researchers to predict binding affinities and optimize structures before conducting costly wet-lab experiments.

In addition to its pharmaceutical applications, 2-Dimethylamino-4-(trifluoromethoxy)benzylamine has shown promise in materials science research. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The combination of electron-donating and electron-withdrawing groups on its structure allows it to participate in charge transport processes, which are critical for the performance of these devices.

The synthesis of 2-Dimethylamino-4-(trifluoromethoxy)benzylamine presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired framework efficiently. These advances in synthetic chemistry have enabled researchers to explore its full potential as a pharmacological tool.

As our understanding of biological systems continues to evolve, so does our appreciation for compounds like 2-Dimethylamino-4-(trifluoromethoxy)benzylamine. The integration of multidisciplinary approaches—combining organic chemistry, computational modeling, and bioinformatics—has opened new avenues for drug discovery. This compound serves as a testament to the power of innovative chemical design in addressing complex medical challenges.

In conclusion, 2-Dimethylamino-4-(trifluoromethoxy)benzylamine (CAS No. 1804519-06-9) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development and materials science. Its unique structural features make it a versatile intermediate capable of modulating biological pathways and enhancing material properties. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.